Cas no 1507197-28-5 (Cyclopentanol, 1-[1-(aminomethyl)butyl]-)

• Product Name: Cyclopentanol, 1-[1-(aminomethyl)butyl]-
• CAS No: 1507197-28-5
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5282185
• Update Time: 2025-07-14

Cyclopentanol, 1-[1-(aminomethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[1-(aminomethyl)butyl]-
• 1-(1-Aminopentan-2-yl)cyclopentan-1-ol

• Inchi： 1S/C10H21NO/c1-2-5-9(8-11)10(12)6-3-4-7-10/h9,12H,2-8,11H2,1H3
• InChI Key： GZPCZKVGGSLHLE-UHFFFAOYSA-N
• SMILES： C1(C(CN)CCC)(O)CCCC1

Additional information on Cyclopentanol, 1-[1-(aminomethyl)butyl]-

Cyclopentanol, 1-[1-(aminomethyl)butyl]- (CAS No. 1507197-28-5): A Comprehensive Overview in Modern Chemical Biology

Cyclopentanol, 1-[1-(aminomethyl)butyl]-, identified by its Chemical Abstracts Service Number (CAS No. 1507197-28-5), is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopentane ring substituted with a butyl chain terminated by an amino methyl group, has garnered attention due to its unique structural and functional properties. The combination of a cyclic alcohol moiety with an aminomethyl side chain presents a versatile scaffold for the development of novel bioactive molecules.

The< strong>1-[1-(aminomethyl)butyl]- substituent in Cyclopentanol, 1-[1-(aminomethyl)butyl]-, introduces a reactive amine group that can participate in various chemical reactions, including amide bond formation, hydrazide reactions, and Schiff base condensations. This feature makes the compound a valuable intermediate in synthetic chemistry, particularly in the synthesis of peptidomimetics and other therapeutic agents. The cyclopentane ring itself contributes to the molecule's rigidity, which can be advantageous in designing ligands with high binding affinity and selectivity.

Recent advancements in drug discovery have highlighted the importance of molecular diversity and structural novelty. Compounds like Cyclopentanol, 1-[1-(aminomethyl)butyl]-, serve as building blocks for generating libraries of diverse scaffolds that can be screened for biological activity. The cyclopentane motif is particularly prevalent in natural products and drug candidates due to its ability to mimic the conformational flexibility of larger cyclic systems while maintaining stability. This balance is crucial for optimizing pharmacokinetic properties such as solubility, permeability, and metabolic stability.

In the realm of medicinal chemistry, the< strong>Cyclopentanol moiety can influence both the solubility and lipophilicity of a molecule. Alcohols are known to enhance water solubility, which is a critical factor for oral bioavailability. However, the presence of bulky substituents like the butyl chain can increase lipophilicity, potentially improving membrane permeability. The interplay between these properties makes Cyclopentanol, 1-[1-(aminomethyl)butyl]->, an intriguing candidate for further exploration in drug design.

One of the most promising applications of Cyclopentanol, 1-[1-(aminomethyl)butyl]-, lies in its potential as a precursor for bioconjugation strategies. The amino methyl group can be readily functionalized to attach biomolecules such as peptides, antibodies, or nucleic acids. This capability is particularly relevant in the development of targeted therapies and immunotherapies, where bioconjugates play a pivotal role. For instance, the attachment of cytotoxic agents to monoclonal antibodies via such intermediates has revolutionized cancer treatment paradigms.

The synthesis of< strong>Cyclopentanol, 1-[1-(aminomethyl)butyl]->, involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include the formation of the cyclopentane ring followed by selective functionalization to introduce the butyl chain and the amino methyl group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between Cyclopentanol, 1-[1-(aminomethyl)butyl]->, and biological targets. Computer simulations can predict binding affinities, identify key interaction points such as hydrogen bonds and hydrophobic contacts, and guide optimization efforts. These insights are invaluable for designing molecules with enhanced efficacy and reduced side effects.

The pharmacological potential of Cyclopentanol derivatives has been explored across various therapeutic areas. Preclinical studies have indicated that certain analogs exhibit anti-inflammatory properties by modulating signaling pathways associated with immune responses. Additionally, their structural features make them suitable candidates for developing treatments against neurological disorders where precise molecular interactions are critical.

In conclusion,< strong>Cyclopentanol, 1-[1-(aminomethyl)butyl]- (CAS No. 1507197-28-5), represents a fascinating compound with broad applications in chemical biology and drug discovery. Its unique structural features offer opportunities for innovative synthetic strategies and bioconjugation techniques. As research continues to uncover new biological targets and therapeutic modalities, compounds like this will remain at the forefront of pharmaceutical innovation.